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Compound of Interest

Compound Name: 2'4'-Dimethoxyacetophenone

Cat. No.: B1329363

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and spectroscopic characterization of 2',4'-Dimethoxyacetophenone. This aromatic
ketone is a valuable intermediate in the synthesis of various pharmaceutical compounds and
fine chemicals. While direct biological activity data for 2',4'-Dimethoxyacetophenone is not
extensively documented, its derivatives have shown a range of pharmacological effects,
highlighting its importance as a scaffold in drug discovery. This document consolidates key
data and experimental protocols to support further research and development.

Chemical Properties and Structure

2'.4'-Dimethoxyacetophenone, with the chemical formula C10H120s3, is an organic aromatic
ketone.[1] At room temperature, it presents as a white to off-white crystalline solid with a mild,
sweet, or floral odor.[2] The molecule consists of an acetophenone core substituted with two
methoxy groups at the 2' and 4' positions of the benzene ring.

Table 1: Physicochemical Properties of 2',4'-Dimethoxyacetophenone
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Property Value Reference
Molecular Formula C10H1203 [1]
Molecular Weight 180.20 g/mol [1]
CAS Number 829-20-9 [1]
Melting Point 37-40 °C [1]
Boiling Point 288 °C [1]
Appearance White to off-white crystalline o
powder

Soluble in organic solvents like
Solubility ethanol and ether; sparingly [2]
soluble in water.

Synthesis of 2',4'-Dimethoxyacetophenone

There are two primary synthetic routes for the preparation of 2',4'-Dimethoxyacetophenone:

o Methylation of Resacetophenone: This method involves the reaction of resacetophenone
(2',4'-dihydroxyacetophenone) with a methylating agent, such as dimethyl sulfate, in the
presence of a base.[3]

» Friedel-Crafts Acylation of 1,3-Dimethoxybenzene: This approach utilizes the reaction of 1,3-
dimethoxybenzene with an acylating agent like acetic anhydride or acetyl chloride in the
presence of a Lewis acid catalyst.[4]

Experimental Protocol: Methylation of Resacetophenone

This protocol is based on the general principle of Williamson ether synthesis.
Materials:
* Resacetophenone (2',4'-dihydroxyacetophenone)

e Dimethyl sulfate
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10% aqueous sodium hydroxide solution
Diethyl ether
Anhydrous magnesium sulfate

Distilled water

Procedure:

Dissolve resacetophenone in a 10% aqueous sodium hydroxide solution in a round-bottom
flask equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath.

Add dimethyl sulfate dropwise to the stirred solution, maintaining the temperature below 10
°C.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-3 hours.

Extract the product with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with distilled water, followed by brine.
Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol/water) to
yield 2',4'-Dimethoxyacetophenone as a crystalline solid.

Experimental Protocol: Friedel-Crafts Acylation of 1,3-
Dimethoxybenzene

This protocol describes a common method for the acylation of activated aromatic rings.

Materials:
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e 1,3-Dimethoxybenzene

e Acetic anhydride

e Anhydrous aluminum chloride (AICI3)

e Dry dichloromethane (DCM)

e Hydrochloric acid (1 M)

» Saturated sodium bicarbonate solution
e Anhydrous sodium sulfate

« Distilled water

Procedure:

e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride in dry
dichloromethane.

e Cool the suspension to 0 °C in an ice bath.

e Add a solution of 1,3-dimethoxybenzene and acetic anhydride in dry dichloromethane
dropwise from the dropping funnel to the stirred suspension.

 After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).

e Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice
and 1 M hydrochloric acid.

o Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 30 mL).

o Combine the organic layers and wash with saturated sodium bicarbonate solution, followed
by water and brine.
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» Dry the organic layer over anhydrous sodium sulfate and filter.

o Concentrate the filtrate under reduced pressure to afford the crude product.

 Purify the product by column chromatography on silica gel or by recrystallization to obtain

pure 2',4'-Dimethoxyacetophenone.

Spectroscopic Characterization

The structure of 2',4'-Dimethoxyacetophenone can be confirmed by various spectroscopic

techniques.

Table 2: 1H NMR Spectroscopic Data of 2',4'-Dimethoxyacetophenone (Solvent: CDCIs)

Chemical Shift (9,

Multiplicity Integration Assignment
ppm)
7.82 d 1H H-6'
6.51 dd 1H H-5'
6.45 d 1H H-3'
3.88 s 3H OCHs (C4)
3.84 s 3H OCHs (C2)
2.56 S 3H COCHs
Table 3: Key IR Absorption Bands of 2',4'-Dimethoxyacetophenone
Wavenumber (cm—?) Intensity Assignment
2950 Medium C-H stretch (aromatic and
aliphatic)
~1670 Strong C=0 stretch (ketone)
~1600, ~1500 Medium-Strong C=C stretch (aromatic ring)
~1250, ~1030 Strong C-O stretch (ether)

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b1329363?utm_src=pdf-body
https://www.benchchem.com/product/b1329363?utm_src=pdf-body
https://www.benchchem.com/product/b1329363?utm_src=pdf-body
https://www.benchchem.com/product/b1329363?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mass Spectrometry (MS): The electron ionization mass spectrum of 2',4'-
Dimethoxyacetophenone typically shows a molecular ion peak (M*) at m/z = 180,
corresponding to its molecular weight.

Biological Activity and Applications

2'.4'-Dimethoxyacetophenone is primarily utilized as a key intermediate in the synthesis of a
variety of more complex molecules.[1] These resulting compounds, including chalcones and
flavonoids, have been investigated for a range of biological activities. It is important to note that
the biological activities described in this section are attributed to derivatives of 2',4'-
Dimethoxyacetophenone and not the compound itself, for which there is limited publicly
available data.

Derivatives of 2',4'-Dimethoxyacetophenone have been explored for their potential as:

¢ Anticancer agents: Chalcones derived from this acetophenone have shown inhibitory effects
on various cancer cell lines.

o Anti-inflammatory compounds: The core structure is used to build molecules with anti-
inflammatory properties.

o Antimicrobial agents: Certain derivatives have demonstrated activity against bacterial and
fungal strains.

Visualizations
Synthesis Workflow: Methylation of Resacetophenone

Methylation of Resacetophenone
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Caption: Workflow for the synthesis of 2',4'-Dimethoxyacetophenone via methylation.
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Synthesis Workflow: Friedel-Crafts Acylation

Friedel-Crafts Acylation
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Caption: Workflow for the Friedel-Crafts acylation to synthesize the target compound.

Conclusion

2'.4'-Dimethoxyacetophenone is a well-characterized aromatic ketone with significant
applications as a synthetic intermediate. Its chemical and spectroscopic properties are well-
defined, and established protocols for its synthesis are available. While direct evidence of its
biological activity is scarce, its role as a precursor to pharmacologically active molecules
underscores its importance in medicinal chemistry and drug development. This guide serves as
a valuable resource for researchers working with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of 2',4'-Dimethoxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329363#understanding-the-chemical-structure-of-2-
4-dimethoxyacetophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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